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Compound of Interest

Compound Name:
2-Chloro-4,6-difluorophenylacetic

acid

Cat. No.: B15146185 Get Quote

Introduction: Strategic Value in Drug Discovery
2-Chloro-4,6-difluorophenylacetic acid is a specialized halogenated building block used

primarily in the synthesis of agrochemicals and pharmaceutical intermediates. Its specific

substitution pattern—a chlorine atom at the ortho position and fluorine atoms at the para and

ortho positions—imparts unique electronic and steric properties to the phenyl ring.

Metabolic Stability: The strategic placement of halogens (Cl, F) blocks common metabolic

sites (e.g., P450 oxidation), extending the half-life of downstream active pharmaceutical

ingredients (APIs).

Lipophilicity Modulation: The trifunctional halogenation alters the LogP, enhancing membrane

permeability compared to non-halogenated analogs.

This guide moves beyond generic compliance, offering a researcher-focused protocol for safe

and efficient utilization.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
Understanding the physical state and reactivity is the first step in risk mitigation.

Table 1: Physicochemical Specifications
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Property Specification Notes

Chemical Name
2-Chloro-4,6-

difluorophenylacetic acid
IUPAC

CAS Number 1261685-45-3 Verified Identifier

Molecular Formula C₈H₅ClF₂O₂

Molecular Weight 206.57 g/mol

Physical State Solid (Crystalline Powder)
Typically off-white to pale

yellow

Melting Point 100–110 °C (Predicted)

Based on structural analogs

(e.g., 2,6-difluorophenylacetic

acid)

Acidity (pKa) ~3.5 – 4.0

Stronger acid than acetic acid

due to electron-withdrawing

halogens

Solubility
Soluble in DMSO, Methanol,

DCM

Poorly soluble in water (acidic

pH)

Analyst Note: The electron-withdrawing nature of the fluorine and chlorine substituents

increases the acidity of the carboxylic acid group compared to unsubstituted phenylacetic acid.

Treat this compound as a moderately strong organic acid.

Hazard Identification & Toxicology (GHS
Classification)
While specific toxicological data for this isomer is limited, its structural class (polyhalogenated

phenylacetic acids) dictates the following hazard profile.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15146185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Hazards[3]
Skin Irritation (Category 2): Causes localized inflammation upon contact. The lipophilic

nature allows for faster dermal penetration than mineral acids.

Serious Eye Irritation (Category 2A): Acidic dust can cause severe corneal irritation.

STOT-SE (Category 3): Respiratory tract irritation.[1] Inhalation of dust triggers coughing and

mucosal inflammation.

Mechanistic Toxicology
The primary toxicity mechanism is local tissue protonation (acid burn) combined with halogen-

mediated irritation.

Fluorine Risk: Unlike simple organic acids, the degradation of fluorinated aromatics under

extreme conditions (e.g., fire) can release Hydrogen Fluoride (HF), a systemic poison. While

unlikely under normal handling, this dictates the choice of fire suppression media.

Operational Handling Protocol: The "Tri-Halogen"
Standard
To ensure scientific integrity and safety, we utilize a self-validating handling workflow. This

protocol is designed to prevent exposure before it occurs.

Engineering Controls[7]
Primary Containment: All weighing and transfer operations must occur within a Class II Fume

Hood or Glovebox.

Air Velocity: Maintain face velocity > 0.5 m/s to capture fine particulates.

Static Control: Use anti-static weighing boats; halogenated powders can be electrostatically

active.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 (minimum) or P100 respirator if handling >10g outside a hood.
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Dermal: Nitrile gloves (double-gloved recommended). The outer glove should be changed

immediately upon contamination.

Ocular: Chemical safety goggles. Safety glasses are insufficient due to the risk of airborne

dust.

Visualization: Handling Decision Workflow
The following diagram outlines the logical decision process for handling this compound based

on quantity and state.

Start: Handling 2-Chloro-4,6-difluoro...

Check Quantity

< 1 gram > 1 gram

Standard Fume Hood
(Sash < 18 inches)

Glovebox / Isolator
(Required)

PPE: Nitrile Gloves + Goggles + Lab Coat PPE: Double Nitrile + P100 Mask + Sleeves

Dissolve in Solvent
(DMSO/DCM)

Proceed to Reaction
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Click to download full resolution via product page

Figure 1: Decision matrix for safe handling based on scale, ensuring appropriate containment

and PPE.

Synthesis & Application Context
For drug development professionals, understanding the "why" behind this chemical is crucial.

Utility in Synthesis: This acid is typically converted into an acid chloride (using Thionyl Chloride

or Oxalyl Chloride) to facilitate coupling with amines. This forms amide bonds, a ubiquitous

motif in medicinal chemistry.

Reaction Note: When converting to the acid chloride, the release of HCl and potentially HF

(trace) requires a caustic scrubber attached to the reaction vessel.

Signaling Pathway Relevance: While the acid itself is a building block, derivatives often target:

Auxin Signaling (Agrochemicals): Halogenated phenylacetic acids mimic indole-3-acetic

acid.

Enzyme Inhibition: The 2,4,6-substitution pattern is often used to fill hydrophobic pockets in

kinase inhibitors or protease inhibitors.

Emergency Response & Spills
In the event of a breach in containment, a rapid, logical response is required.

Spill Cleanup Protocol:

Isolate: Evacuate the immediate area (10 ft radius).

Neutralize: Do not use water initially. Cover the spill with Sodium Bicarbonate (NaHCO₃) or a

dedicated acid neutralizer to convert the acid to a neutral salt.

Collect: Sweep up the neutralized powder (now likely CO₂-generating) into a hazardous

waste container.
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Decontaminate: Wipe surface with 70% Ethanol followed by soap and water.

First Aid:

Eye Contact: Flush with water for 15 minutes. Critical: Lift eyelids to remove trapped dust.

Skin Contact: Wash with soap and water. If redness persists, seek medical attention

(potential for delayed hydrofluoric-like irritation, though low risk).

Visualization: Emergency Response Logic

Accident / Exposure Identify Type

Skin Contact

Eye Contact

Inhalation

Wash 15 min (Soap/Water)
Remove Clothing

Flush 15 min (Saline/Water)
Lift Eyelids

Move to Fresh Air
Support Breathing

Seek Medical Review
(Bring SDS)

Click to download full resolution via product page

Figure 2: Rapid response workflow for personnel exposure, prioritizing immediate

decontamination.

Disposal & Environmental Fate[3]
Waste Classification:

US EPA: Likely D002 (Corrosive) if pH < 2 in aqueous solution.

European Waste Code: 07 01 01* (aqueous washing liquids and mother liquors).

Disposal Method: Dissolve in a combustible solvent and incinerate in a chemical incinerator

equipped with an afterburner and scrubber. Crucial: The scrubber must be capable of handling

Hydrogen Fluoride (HF) and Hydrogen Chloride (HCl) emissions generated during combustion.

Environmental Fate:
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Halogenated aromatics are often persistent in soil.

Do not allow to enter drains or watercourses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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